3-Ethyl-4-(4-fluorophenyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C12H12FNO
• Molecular Weight: 205.23 g/mol
• IUPAC Name: 4-ethyl-3-(4-fluorophenyl)-1,2-dihydropyrrol-5-one
• InChI: InChI=1S/C12H12FNO/c1-2-10-11(7-14-12(10)15)8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3,(H,14,15)
• InChI Key: KJMCXOMCAMCXNM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(CNC1=O)C2=CC=C(C=C2)F

Description

3-Ethyl-4-(4-fluorophenyl)-1,5-dihydro-2H-pyrrol-2-one is a useful research compound. Its molecular formula is C12H12FNO and its molecular weight is 205.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ceric ammonium nitrate (542 g, 0.99 mol) in water (1L) is added dropwise over 45 minutes to a suspension of 3-ethyl-4-(4-fluorophenyl)-1,5-dihydro-1-(4-methoxyphenyl)-2H-pyrrol-2-one (103 g, 0.33 mol) in acetonitrile (2 L), while the temperature of the reaction mixture is maintained at 0°-10° C. After stirring 30 minutes sodium sulfite (125 g) is added. The mixture is stirred 30 minutes more and sodium bicarbonate (83 g) is added. After stirring an additional 30 minutes the mixture is concentrated to 1L and extracted with methylene chloride and ethyl acetate. The extracts are dried with magnesium sulfate, evaporated, and recrystallized from ethanol. Chromatography of this material on silica gel followed by drying under vacuum at 60° C. for 18 hr affords the title compound.